1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide

• IUPAC Name: 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C13H16N4O2/c14-13(5-1-2-6-13)11(18)15-8-3-4-9-10(7-8)17-12(19)16-9/h3-4,7H,1-2,5-6,14H2,(H,15,18)(H2,16,17,19)
• InChI Key: QSEGGNPHOYJCCG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(=O)NC2=CC3=C(C=C2)NC(=O)N3)N
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide is a synthetic compound that has shown potential in various scientific research applications. It is a cyclic imide that contains a benzimidazole ring and a cyclopentane ring. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively.

Mechanism of Action

The mechanism of action of 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide is not fully understood. However, studies have suggested that it may act by binding to specific target proteins and modulating their activity. For example, it has been shown to bind to the active site of topoisomerase II, thereby inhibiting its activity and preventing DNA replication and cell division.
Biochemical and Physiological Effects
Studies have shown that 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide can affect various biochemical and physiological processes. For example, it can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and modulate the activity of certain enzymes involved in protein degradation. It has also been shown to have a low toxicity profile in cell-based assays.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide in lab experiments is its high purity and stability. It can be easily synthesized in large quantities and has a long shelf life. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and viral infections. Another direction is to explore its mechanism of action in more detail, using techniques such as X-ray crystallography and NMR spectroscopy. Additionally, further studies could be conducted to optimize its synthesis and improve its bioavailability and pharmacokinetic properties.

Synthesis Methods

One of the commonly used methods for synthesizing 1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide is the reaction between 2-(aminomethyl) cyclopentanone and 2-carboxybenzaldehyde. The reaction is carried out in the presence of a catalyst, such as piperidine, under reflux conditions. The yield of the product obtained is typically high, and the purity can be improved through recrystallization.

Scientific Research Applications

1-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)cyclopentane-1-carboxamide has been used in various scientific research applications, such as drug discovery and development, medicinal chemistry, and biochemistry. It has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. Studies have also shown that this compound can inhibit the activity of certain enzymes, such as topoisomerase II and proteasome, which are involved in cancer cell proliferation and survival.